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Compound of Interest

Compound Name: 2-(Hydroxymethyl)-4-propylphenol
CAS No.: 29922-45-0
Cat. No.: B2857558

Get Quote

CAS Number: 29922-45-0 IUPAC Name: 2-(Hydroxymethyl)-4-propylphenol Common
Aliases: 2-Hydroxy-5-propylbenzyl alcohol; 4-Propylsalicyl alcohol

Executive Summary

2-(Hydroxymethyl)-4-propylphenol is a bifunctional aromatic compound featuring a phenolic
hydroxyl group and a benzylic hydroxymethyl group. Structurally, it represents a "resol"
intermediate formed during the hydroxymethylation of 4-propylphenol. Its chemical behavior is
defined by the competing reactivity of the phenol ring (oxidation prone) and the hydroxymethyl
group (condensation prone).

In drug development and material science, this compound serves two primary roles:

» Impurity/Degradant: A potential oxidative or condensation impurity in formulations containing
propyl-substituted phenols.

e Model Compound: Used to study the cleavage and formation of lignin structures and the
curing mechanisms of phenol-formaldehyde resins.
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This guide details the physicochemical boundaries of the molecule, providing researchers with

actionable protocols for solubilization, stabilization, and analysis.

Physicochemical Profile

The dual functionality of the molecule dictates its solubility and pKa profile. The propyl chain

adds lipophilicity, while the hydroxymethyl group introduces a hydrogen-bonding

donor/acceptor site, slightly increasing water solubility compared to the parent 4-propylphenol.

ble 1: hemical :

Value

Property . . Context
(Experimental/Predicted)

Molecular Formula C10H1402

Molecular Weight 166.22 g/mol

Physical State

Viscous Oil or Low-Melting
Solid

Tendency to supercool;

crystallizes slowly.[1][2]

LogP (Octanol/Water)

1.9 — 2.2 (Predicted)

Moderately lipophilic; crosses

biological membranes.

pKa (Phenolic OH)

~9.9-10.2

Weakly acidic; forms phenolate

anion at pH > 11.

pKa (Benzylic OH)

>15

Non-acidic under physiological

conditions.

Boiling Point

~280°C (Decomposes)

Thermal instability precludes

standard distillation.

Solubility Profile

Solvent Compatibility
The solubility of 2-(Hydroxymethyl)-4-propylphenol is governed by "like dissolves like," but

specific interactions with the hydroxymethyl group allow for solubility in polar aprotic solvents.
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o Water:Sparingly Soluble (< 5 mg/mL). The propyl tail disrupts the hydrogen bonding network
of water. Solubility can be enhanced significantly by adjusting pH to >11 (forming the
phenolate salt), though this accelerates oxidation.

 Alcohols (Ethanol, Methanol):Freely Soluble (> 100 mg/mL). Ideal for preparing stock
solutions.

e DMSO / DMF:Freely Soluble (> 100 mg/mL). Preferred solvents for biological assays or
stability studies due to low volatility.

Chlorinated Solvents (DCM, Chloroform):Soluble. Useful for extraction from aqueous media.

Solubilization Protocol for Stock Preparation

Objective: Prepare a stable 10 mM stock solution.

Weighing: Weigh 1.66 mg of substance into a glass vial.

Primary Solvent: Add 1.0 mL of DMSO (anhydrous). Vortex for 30 seconds.

Verification: Inspect for visual clarity. If particles persist, sonicate at 25°C for 2 minutes.

Dilution: Dilute into aqueous buffers (PBS) immediately prior to use. Maintain < 1% DMSO
final concentration to prevent precipitation.

Stability and Degradation Mechanisms

The stability of 2-(Hydroxymethyl)-4-propylphenol is compromised by two primary pathways:
Oxidative Coupling and Acid-Catalyzed Condensation.

A. Oxidative Degradation (Quinone Methide Formation)

Like all alkylphenols, the aromatic ring is susceptible to oxidation, particularly at high pH or in
the presence of light. The ortho-hydroxymethyl group can dehydrate to form a reactive ortho-
quinone methide (0-QM) intermediate, which rapidly reacts with nucleophiles (water, other
phenols).

B. Self-Condensation (Resol Polymerization)
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Under acidic conditions or thermal stress, the benzylic hydroxyl group becomes a leaving group
(as water). The resulting carbocation attacks the electron-rich position (ortho/para) of another
molecule, forming a methylene bridge (dimerization). This is the fundamental mechanism of
phenolic resin curing.

Visualization: Degradation Pathways

The following diagram illustrates the competing degradation pathways researchers must
mitigate.
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Figure 1: Primary degradation pathways including dehydration to quinone methide and
subsequent dimerization or oxidation.

Analytical Methodologies

To accurately quantify purity and monitor stability, specific chromatographic conditions are
required to separate the parent from its dimers and oxidized forms.

High-Performance Liquid Chromatography (HPLC)

e Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5 pm, 4.6 x 100 mm).
o Mobile Phase A: Water + 0.1% Formic Acid (suppresses ionization, improves peak shape).
o Mobile Phase B: Acetonitrile (ACN).

e Gradient: 5% B to 95% B over 10 minutes.
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e Flow Rate: 1.0 mL/min.
e Detection: UV at 280 nm (characteristic phenol absorption).

o Retention Time: Expect elution around 5-7 minutes (moderate hydrophobicity).

Gas Chromatography (GC-MS)

e Note: Direct injection is risky due to thermal instability (self-condensation in the injector port).
o Derivatization: Mandatory. Use BSTFA + 1% TMCS to silylate both hydroxyl groups.
o Protocol: Mix 100 pL sample + 100 pL BSTFA. Heat at 60°C for 30 mins.
e Result: The di-TMS derivative will be thermally stable and volatile.
Handling and Storage Protocols
Storage Stability:

o Temperature: Store at -20°C. Room temperature storage leads to gradual yellowing
(oxidation) and viscosity increase (oligomerization).

o Atmosphere: Store under Argon or Nitrogen to prevent autoxidation.
o Container: Amber glass vials (protect from UV light).

Stability Testing Workflow: For researchers validating this compound in a formulation, follow
this stress-testing logic:
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Figure 2: Recommended forced degradation workflow to establish stability limits.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. chemeo.com [chemeo.com]
e 2. prepchem.com [prepchem.com]

» To cite this document: BenchChem. [Technical Guide: Solubility and Stability of 2-
(Hydroxymethyl)-4-propylphenol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2857558/docs#technical-guide-solubility-and-
stability-of-2-hydroxymethyl-4-propylphenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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